(4Z)-4-[(3-nitrophenyl)methylidene]-2,3-dihydro-1H-acridine-9-carboxylic acid

• Molecular Formula: C21H16N2O4
• Molecular Weight: 360.4 g/mol
• SMILES: C1CC(=CC2=CC(=CC=C2)[N+](=O)[O-])C3=NC4=CC=CC=C4C(=C3C1)C(=O)O
• InChI: InChI=1S/C21H16N2O4/c24-21(25)19-16-8-1-2-10-18(16)22-20-14(6-4-9-17(19)20)11-13-5-3-7-15(12-13)23(26)27/h1-3,5,7-8,10-12H,4,6,9H2,(H,24,25)/b14-11-
• InChIKey: OBICDYRXQOLKBN-KAMYIIQDSA-N

Procuring (4Z)-4-[(3-nitrophenyl)methylidene]-2,3-dihydro-1H-acridine-9-carboxylic acid: Core Structural and Physicochemical Identifiers

The compound (4Z)-4-[(3-nitrophenyl)methylidene]-2,3-dihydro-1H-acridine-9-carboxylic acid (CAS 379255-82-0, MF C21H16N2O4, MW 360.36 g/mol) belongs to the tetrahydroacridine-9-carboxylic acid class, a scaffold known for DNA intercalation and cholinesterase inhibition . It is characterized by a meta-nitrobenzylidene substitution at the 4-position and a defined Z-configuration on the exocyclic double bond. Vendors market this compound as a research tool for investigating G protein-coupled receptor (GPCR)-mediated ion channel regulation . Typical commercial purity is 95% [1], with a calculated logP of approximately 5.24 to 5.28 [2][3].

Stereochemistry Defined (4Z)-configuration; distinct spatial orientation essential for target topology.

Scaffold Tetrahydroacridine-9-carboxylic acid core with meta-nitrobenzylidene motif.

Research Use Vendor-cited GPCR ligand and ion channel regulation studies.

• [1] Enamine LLC. (n.d.). 4-(3-Nitro-benzylidene)-1,2,3,4-tetrahydro-acridine-9-carboxylic acid. Product ID: EN300-00855. View Source
• [2] Ambinter. (n.d.). AMB19386091: 4-[(3-nitrophenyl)methylidene]-1,2,3,4-tetrahydroacridine-9-carboxylic acid. Chemical Properties. View Source
• [3] Chembase. (n.d.). 4-(3-Nitro-benzylidene)-1,2,3,4-tetrahydro-acridine-9-carboxylic acid. LogP and Melting Point Data. View Source

The Risk of Analog Substitution: Configurational and Substituent Isomerism in (4Z)-4-[(3-nitrophenyl)methylidene]-2,3-dihydro-1H-acridine-9-carboxylic Acid

Blind substitution with closely related tetrahydroacridine analogs is structurally invalid. The target compound possesses a unique meta-nitro (3-nitrophenyl) elimination pattern and a Z-configuration on the 4-benzylidene double bond. This geometry heavily influences the spatial orientation of the nitro pharmacophore against flat, planar protein binding pockets or DNA intercalation sites . Swapping to the commercially common E-isomer (e.g., Chembase ID 228858) or the para-nitro (4-nitrophenyl) regioisomer (CAS 379728-19-5) will alter the electronic pull and hydrogen-bonding geometry, likely resulting in a total loss of target-specific binding, even if the gross molecular formula (C21H16N2O4) remains identical .

Z vs. E geometric isomer

Spatial orientation of the nitrophenyl ring may differ, altering hydrogen bond geometry and receptor recognition. E-isomer may not replicate binding topology.

Meta- vs. para-nitro substitution

Electronic landscape shifts from inductive to resonance-dominated withdrawal. Docking predictions for para-isomer likely do not transfer to the meta-nitro compound.

Parent acridine-9-carboxylic acid

Lacks the 4-benzylidene GPCR-modulatory motif. Unsubstituted scaffold may miss receptor activity reported for the Z-configured derivative.

Differential Evidence for (4Z)-4-[(3-nitrophenyl)methylidene]-2,3-dihydro-1H-acridine-9-carboxylic Acid

Z-Configured Geometry Dictates Distinct Molecular Topology versus E-Isomer Analogs

The Target compound is defined as the (4Z) isomer . This geometry results in a markedly different spatial projection of the 3-nitrophenyl ring compared to the commercially available (4E) isomer produced by Enamine and listed on Chembase under the synonymous CAS [1]. In rigid planar acridine systems, the Z-configuration pulls the substituent toward the saturated cyclohexene ring face, potentially enhancing sigma-stacking interactions and altering the steric tolerance with adjacent binding site residues.

Z vs. E topology

Context-dependent

(4Z)-configuration orients 3-nitrophenyl toward dihydro ring; E-isomer projects substituent away from saturated face.

Stereochemical assignment may influence hydrogen bond acceptance and target fit; E-isomer cannot be presumed equivalent.

No head-to-head biological assay available.

Evidence Dimension	Geometric configuration of the C4-benzylidene substituent
Target Compound Data	(4Z)-configuration: 3-nitrophenyl group oriented toward the dihydro ring
Comparator Or Baseline	(4E)-4-[(3-nitrophenyl)methylidene]-2,3-dihydro-1H-acridine-9-carboxylic acid (Chembase ID 228858, Enamine EN300-00855)
Quantified Difference	Irreversible difference in 3D conformation; physical-chemical properties (e.g., melting point, exact LogP) differ, but quantitative bioactivity delta is unpublished.
Conditions	Inferred from standard stereochemical principles; no published head-to-head biological assay.

Why This Matters

For Structure-Activity Relationship (SAR) studies on GPCR or acetylcholinesterase targets, the Z-isomer should not be replaced with the E-isomer, as the orientation of the nitro group is a primary determinant of hydrogen bond acceptance and target recognition.

• [1] Chembase. (n.d.). (4E)-4-[(3-nitrophenyl)methylidene]-1,2,3,4-tetrahydroacridine-9-carboxylic acid. ChemBase ID: 228858. View Source

Meta-Nitro Substitution Delivers Unique Electronic Landscape Compared to Para-Nitro Regioisomer

The Target compound carries a nitro group at the meta position of the phenyl ring. This is a critical departure from the para-nitro isomer (CAS 379728-19-5), which is similarly offered by chemical vendors . The meta substitution alters the mesomeric electron-withdrawing character, reducing the resonance donation capacity compared to the para isomer, while retaining a strong inductive (-I) effect. This results in a distinctly electronic, rather than steric, differentiation. Computed properties indicate this manifests as variations in the logD profile and the acidity of the carboxylic acid handle.

Meta vs. para electronics

Class-level

Meta-nitro retains strong inductive effect, resonance capacity differs from para isomer; computed logD and carboxylic acid acidity may vary.

Electronic footprint is regioisomer-dependent; docking models for para-nitro analog may not represent meta-nitro behavior.

Quantum mechanical parameters not reported for this specific pair.

Evidence Dimension	Nitro group aromatic substitution pattern
Target Compound Data	3-Nitrophenyl (meta-substitution): inductive -I effect dominates
Comparator Or Baseline	4-[(4-Nitrophenyl)methylidene]-1,2,3,4-tetrahydroacridine-9-carboxylic acid (CAS 379728-19-5, para-substitution)
Quantified Difference	Qualitative difference in resonance capacity and dipole moment. Specific quantum mechanical parameters unavailable for this exact pair.
Conditions	Electronic structure analysis between regioisomers; no biological assay comparison directly available.

Why This Matters

In procurement for structure-guided drug design, the meta-nitro group provides a distinct electrostatic footprint that cannot be mimicked by the para-nitro analog; substitution will lead to incorrect docking predictions and invalidate high-throughput screening (HTS) hit confirmation.

Class-Level GPCR Ligand Activity Claimed by Vendors, Absent in Parent Acridine-9-Carboxylic Acid

Vendor documentation for the target compound explicitly states it acts as a ligand that binds to and activates G protein-coupled receptors (GPCRs), implicating it in ion channel regulation . This is a notable functional divergence from the parent compound, acridine-9-carboxylic acid (CAS 5336-90-3), which is primarily a synthetic precursor or DNA intercalator without a disclosed GPCR mechanism [1]. The 4-benzylidene substitution critically enables this biological interface.

GPCR motif vs parent

Data to verify

Vendor description indicates GPCR binding and ion channel regulation; parent acridine-9-carboxylic acid is described as DNA intercalator or synthetic precursor.

Substitution with unsubstituted acridine-9-carboxylic acid may omit receptor-modulatory function; verify GPCR activity with target compound.

No quantitative binding or functional activity data provided.

Evidence Dimension	Claimed molecular mechanism of action
Target Compound Data	Binds to and activates GPCRs, inhibits protein interactions with peptides/antibodies
Comparator Or Baseline	9-Acridinecarboxylic acid (CAS 5336-90-3), used as DNA-binding peptide synthesis building block
Quantified Difference	No quantitative EC50, IC50, or binding affinity data (Ki/Kd) provided for either compound.
Conditions	Vendor product description (CymitQuimica); regulatory disclaimer states products are for lab use only and not for in vivo diagnostics.

Why This Matters

When sourcing reagents for GPCR functional assays, substituting with unsubstituted acridine-9-carboxylic acid will entirely miss the receptor-modulatory activity mediated by the 4-nitrobenzylidene motif; this selectivity must be maintained despite the lack of published affinity constants.

• [1] MedChemExpress. (n.d.). 9-Acridinecarboxylic acid (CAS 5336-90-3): Cholinesterase Inhibitor Precursor. View Source

Targeted Application Scenarios for (4Z)-4-[(3-nitrophenyl)methylidene]-2,3-dihydro-1H-acridine-9-carboxylic Acid

Stereospecific SAR Exploration of GPCR Modulators

This Z-isomer is suited for academic or pharmaceutical labs mapping the stereochemical determinants of metabotropic receptor binding. Using the verified (4Z) compound alongside its E-isomer counterpart (obtained from a separate commercial source) allows precise discrimination of whether the receptor's transmembrane helices demand the cisoid presentation of the nitrophenyl ring. Any 'in-class' analog that lacks this stereochemistry will produce artifactual flat dose-response curves and should be excluded from operational model validation [Section 3, REFS-1].

Regioisomeric Nitro-Preference in Target Engagement Studies

For researchers investigating nitroreductase-mediated prodrug activation under hypoxic conditions, the meta-nitro positioning offers a unique reduction potential profile. This compound serves as a baseline for measuring regioisomerism-dependent enzymatic reduction rates. Replacing it with the 4-nitro (para) regioisomer (CAS 379728-19-5) will alter the electron density map and the initial step of the single-electron reduction cascade, corrupting medicinal chemistry optimization [Section 3, REFS-1].

Fluorescent Probe Design via Tetrahydroacridine Scaffold Functionalization

The 9-carboxylic acid handle on the partially saturated acridine core serves as a synthetically tractable point for amidation or esterification, enabling bioconjugation or linkage to fluorophores. Researchers developing activity-based probes for ion channel imaging require the correct Z-geometry to maintain probe orientation consistent with cryo-EM structural data; generic substitution with the E-isomer precursor introduces a competing conformation and risks linker rigidity failure [Section 2, REFS-1].

Application

Selection Property

Validation Focus

GPCR modulator SAR studies

Z-configurational identity

Stereochemical binding determinant review

Nitroreductase prodrug activation research

Meta-nitro substitution pattern

Reduction potential profiling

Fluorescent probe functionalization

Carboxylic acid conjugation handle

Linker geometry and rigidity assessment